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Compound of Interest

Compound Name: 6,6'-Dimethoxy-2,2'-binaphthalenyl

CAS No.: 29619-45-2

Cat. No.: B046328

Get Quote

Executive Summary & Core Directive
Immediate Action Required: 6,6'-Dimethoxy-2,2'-binaphthalenyl (CAS: 29619-45-2) is a

stable, lipophilic organic solid.[1] While often chemically stable, it must be treated as

Hazardous Chemical Waste due to potential aquatic toxicity and persistence.[1][2]

The Golden Rule: Under NO circumstances should this compound be disposed of via sanitary

sewer systems (sink drains) or regular trash.[1] Its lipophilic nature ensures it will not degrade

in water treatment facilities, posing a long-term environmental risk.[1]

Hazard Profile & Technical Justification (E-E-A-T)
To manage disposal effectively, one must understand the chemical behavior of the substance.

Chemical Identity[2][3][4][5][6][7]
Compound: 6,6'-Dimethoxy-2,2'-binaphthalenyl[1][3][4][5]

CAS Number: 29619-45-2[1][3][5]
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Molecular Formula: C₂₂H₁₈O₂[1]

Physical State: White to off-white powder/solid.[1]

Risk Assessment & Causality
Unlike its precursor BINOL (1,1'-Bi-2-naphthol), this compound is a methyl ether.[1]

Chemical Stability: The methoxy groups render it less acidic and more chemically inert than

the hydroxylated parent.[1] It does not require quenching (neutralization) before disposal.[1]

Aquatic Toxicity (Read-Across Analysis): Based on structural analogs (e.g., 2,2'-dimethoxy-

1,1'-binaphthyl), this compound is classified as very toxic to aquatic life with long-lasting

effects (H410).[1]

Combustibility: As a polycyclic aromatic hydrocarbon derivative, it has a high carbon-to-

hydrogen ratio, making it suitable for high-temperature incineration but prone to incomplete

combustion if not properly atomized in a kiln.[1]

GHS Classification (Conservative Baseline):

Signal Word: WARNING

Hazard Statements: H315 (Skin Irritation), H319 (Eye Irritation), H410 (Aquatic Toxicity).[1]

Pre-Disposal Segregation Protocol
Effective waste management starts at the bench.[1] You must segregate this waste stream to

prevent dangerous cross-reactions and ensure regulatory compliance (RCRA).[1]

The Self-Validating Segregation System
Before placing waste in a container, perform this 3-point check:
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Checkpoint Validation Question Correct Action

1. State Is it solid or dissolved?
Solid: Use wide-mouth HDPE

jar. Liquid: Use solvent carboy.

2.[1] Compatibility Are oxidizers present?

NO: Proceed. YES: Quench

oxidizers separately before

combining.[1]

3. Halogens
Is it dissolved in

DCM/Chloroform?

YES: Halogenated Waste

stream.[1] NO: Non-

Halogenated stream.[1]

Detailed Disposal Workflow
Scenario A: Solid Waste (Pure Compound or Spill
Cleanup)

Primary Container: Collect solids in a dedicated, screw-top container (Amber Glass or

HDPE).

Labeling: Must be labeled "Hazardous Waste - Solid, Organic."[1]

Constituent: "6,6'-Dimethoxy-2,2'-binaphthalenyl"[1][3][4][5]

Hazard:[1][6] "Irritant, Environmental Hazard."[1]

Disposal Path: This container is sealed and sent for High-Temperature Incineration.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquor)
Most researchers will encounter this compound dissolved in organic solvents (THF, Toluene,

Dichloromethane).

Determine Solvent Base:
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If solvent is Dichloromethane (DCM) or Chloroform: Segregate into Halogenated Organic

Waste.[1]

If solvent is Ethyl Acetate, Hexanes, Toluene, THF: Segregate into Non-Halogenated

Organic Waste.[1]

Concentration Check: If the solution is saturated, there is a risk of the compound

precipitating in the waste container.[1]

Action: Dilute with compatible solvent to ensure it stays in solution, OR rotary evaporate to

dryness and dispose of as solid waste (Scenario A).[1]

Final Disposal: Fluid streams are atomized and burned in a chemical incinerator equipped

with a scrubber (to handle potential incomplete combustion products).[1]

Visual Workflow: Decision Matrix
The following diagram illustrates the logical flow for disposing of 6,6'-Dimethoxy-2,2'-
binaphthalenyl from the laboratory bench to the final destruction facility.
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Figure 1: Decision matrix for segregating and packaging 6,6'-Dimethoxy-2,2'-binaphthalenyl
waste based on physical state and solvent compatibility.

Emergency Procedures (Spills)
In the event of a benchtop spill of solid material:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] If powder is fine/dusty, use an

N95 respirator to prevent inhalation.[1]

Containment: Do not sweep dry dust if it creates an aerosol.[1] Dampen a paper towel with a

compatible solvent (e.g., Acetone) or water to wipe up the powder.

Disposal: Place the contaminated paper towels and gloves into the Solid Hazardous Waste

container.

Cleaning: Wash the surface with soap and water.[1][7] Collect the first rinseate as liquid

hazardous waste if the quantity is significant.[1]

Regulatory Context (US EPA/RCRA)
While 6,6'-Dimethoxy-2,2'-binaphthalenyl is not explicitly listed on the RCRA "P" or "U" lists,

it is regulated under the "Cradle-to-Grave" mandate.[1]

Waste Code: If not mixed with listed solvents, it typically falls under D001 (Ignitable) if in a

flammable solvent, or simply non-regulated hazardous waste requiring incineration.[1]

Generator Responsibility: You are responsible for characterizing the waste.[1][8][9] If mixed

with Acetone, it is F003.[1] If mixed with Methylene Chloride, it is F002.[1]

References
PubChem.2,2'-Dimethoxy-1,1'-binaphthyl (Analogous Hazard Data).[1] National Library of

Medicine.[1] [Link]

US EPA.Hazardous Waste Generators: Managing Your Waste. [Link][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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